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Compound of Interest

Compound Name: N-Acetyl-D-Galactosamine

Cat. No.: B1582819 Get Quote

This guide provides essential safety and logistical information for the proper disposal of N-
Acetyl-D-Galactosamine (GalNAc), ensuring compliance with standard laboratory safety

protocols and environmental regulations. The following procedures are designed for

researchers, scientists, and drug development professionals handling this compound in a

laboratory setting.

Chemical and Physical Properties
N-Acetyl-D-Galactosamine is a white, solid amino sugar derivative of galactose.[1] While it is

not classified as a hazardous substance according to the Globally Harmonized System (GHS),

proper handling and disposal are crucial for maintaining a safe laboratory environment.[2][3]

Key physical and chemical properties are summarized below.
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Property Value

CAS Number 1811-31-0[2]

Molecular Formula C8H15NO6[4]

Molar Mass 221.21 g/mol [1][4]

Appearance White solid/powder[5]

Melting Point 160-173 °C[1][5]

Solubility Soluble in water (50 mg/mL)[5]

Storage Temperature 2-8°C[5]

Disposal Protocol
The primary directive for the disposal of N-Acetyl-D-Galactosamine is to adhere to federal,

state, and local environmental control regulations.[6] As the substance is not classified as

hazardous, the disposal procedure is generally straightforward but must be conducted with

care.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste N-Acetyl-D-Galactosamine, including contaminated consumables (e.g.,

weigh boats, gloves, wipes), in a designated and clearly labeled waste container.

The container should be suitable for solid chemical waste, sealable, and made of a non-

reactive material.

Spill Management:

In the event of a small spill, use appropriate tools to mechanically sweep up the solid

material.[2][6]

Place the collected solid into a convenient and properly labeled waste disposal container.

[6]
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After removing the solid, clean the contaminated surface by spreading water and wiping it

clean.[6]

For large spills, use a shovel to transfer the material into a suitable waste container.[6]

Final Disposal:

Dispose of the sealed waste container through your institution's chemical waste

management program.

Ensure that the disposal route complies with all applicable local, state, and federal

regulations.[6] Do not dispose of N-Acetyl-D-Galactosamine down the drain unless

permitted by local ordinances for non-hazardous materials.[3][6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Acetyl-D-Galactosamine.
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Start: N-Acetyl-D-Galactosamine Waste Generated

Consult Safety Data Sheet (SDS) and institutional guidelines

Is it a spill?

Collect in a labeled, sealed container

No

Mechanically collect solid waste

Yes

Is the waste classified as hazardous?

Clean spill area with water

Dispose as non-hazardous chemical waste via institutional program

No (per GHS)

Follow hazardous waste disposal protocols

Yes (if mixed with hazardous material)

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for N-Acetyl-D-Galactosamine disposal.
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Safety Precautions
While N-Acetyl-D-Galactosamine is not considered highly toxic, it is recommended to take

standard laboratory precautions.[6] May cause eye, skin, and respiratory tract irritation.[6]

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, gloves,

and a lab coat, when handling N-Acetyl-D-Galactosamine.

Ventilation: Handle in a well-ventilated area to avoid inhaling dust particles.

First Aid:

In case of eye contact: Rinse cautiously with water for several minutes.[2]

In case of skin contact: Rinse skin with water/shower.[2]

If inhaled: Move to fresh air.

If ingested: Rinse mouth and seek medical attention if you feel unwell.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of N-Acetyl-D-Galactosamine: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582819#n-acetyl-d-galactosamine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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